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Compound of Interest |

Compound Name: 4-Bromo-2-nitrocinnamic acid
CAS No.: 20357-30-6
Cat. No.: B1292201
- 7

Document Control:
e Subject: 4-Bromo-2-nitrocinnamic Acid (CAS: 20357-30-6)[1][2]
o Classification: Specialized Organic Intermediate

o Audience: Medicinal Chemists, Process Safety Engineers, Laboratory Managers

Executive Summary & Application Context

4-Bromo-2-nitrocinnamic acid is a bifunctional building block critical in early-stage drug
discovery. Its structural utility lies in its orthogonality: the bromide moiety facilitates palladium-
catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the nitro group serves as
a latent amine precursor for heterocycle formation (e.g., indoles via Cadogan cyclization or
quinolines).

However, its handling requires specific protocols due to the thermal sensitivity of the nitro-
aromatic core and the respiratory irritation potential of the cinnamic acid backbone. This guide
moves beyond standard SDS data to provide a self-validating safety framework for research
environments.

Physicochemical Profile
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The following data aggregates validated experimental values and predictive models to
establish a baseline for handling.

Property Specification Operational Implication

Unique identifier for inventory
CAS Number 20357-30-6 _
tracking.

Molecular Formula CoHeBIrNOa4 MW: 272.05 g/mol .[2][3]

] High potential for dust
) Solid (Yellow to Orange ) ) )
Physical State generation; requires static
Powder)
control.

High melting point indicates
Melting Point 224 °C stability at room temp, but

avoid uncontrolled heating.

__ . _ Decomposition likely precedes
Boiling Point 425 °C (Predicted) N
boiling.

Poor water solubility; aqueous
» DMSO, Methanol, Ethyl ) )
Solubility Acetat spill cleanup requires co-
cetate
solvents.

Cold storage prevents slow
Storage +2°C to +8°C thermal degradation or

decarboxylation.

Corrosive to mucous
pKa ~3.5 - 4.0 (Carboxylic acid) membranes; incompatible with

strong bases.

Hazard Identification & Mechanistic Toxicology
The "Why" Behind the Hazard

Standard SDSs list H-codes, but understanding the mechanism drives better safety
compliance.
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Respiratory Irritation (H335): Cinnamic acid derivatives are Michael acceptors. Upon
inhalation, the electron-deficient alkene can react with nucleophilic residues (cysteine/lysine)
in the respiratory mucosa, leading to inflammation and sensitization.

Skin/Eye Irritation (H315/H319): The carboxylic acid moiety, combined with the electron-
withdrawing nitro group, increases the acidity and reactivity of the compound, causing
immediate local irritation upon contact.

Thermal Instability: While not a high explosive, ortho-nitro aromatic compounds possess
intrinsic energy. The proximity of the nitro group to the vinyl side chain can facilitate
intramolecular redox reactions at elevated temperatures (>250°C), posing a risk of runaway
decomposition during scale-up.

GHS Classification
» Signal Word:WARNING

e Hazard Statements:
o H315: Causes skin irritation.[2][4][5][6]
o H319: Causes serious eye irritation.[4][5]

o H335: May cause respiratory irritation.[2][5]

Safe Handling Workflow & Engineering Controls[6]

This workflow integrates engineering controls with procedural logic to minimize exposure.

Engineering Controls

o Primary Containment: All weighing and transfer operations must occur within a certified
Chemical Fume Hood or Powder Weighing Station (HEPA filtered).

 Static Dissipation: Use anti-static weighing boats and spatulas. Nitro-aromatics in powder
form can be sensitive to static discharge ignition, although the risk is lower here than with
polynitro compounds.
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Handling Protocol Diagram

The following logic gate ensures safety checks are performed before the substance is handled.

START: Retrieval from Storage (+4°C)

Equilibrate to Room Temp
(Prevent Condensation)

Weighing in Fume Hood
(Anti-static tools)

Is Dust Visible?

Stop: Use Wet Wipe/Dampen

Dissolve immediately
(DMSO/MeOH)

Proceed to Reaction
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Click to download full resolution via product page

Figure 1: Decision logic for the safe retrieval and preparation of 4-Bromo-2-nitrocinnamic
acid, emphasizing dust control.

Experimental Protocols & Synthesis Safety

When using this compound in synthesis, specific chemical risks arise.

Reduction of the Nitro Group

Context: Converting the nitro group to an amine (e.g., for indole synthesis).
» Risk: Exothermic reaction.
e Protocol:

o Dissolve 4-Bromo-2-nitrocinnamic acid in solvent (EtOH/EtOAc).

o Inerting: Purge reaction vessel with Nitrogen/Argon before adding catalyst (Pd/C or Raney
Ni) to prevent solvent ignition.

o Heat Management: Add reducing agent (e.g., Formate or Hz gas) slowly. Monitor internal
temperature. Maintain T < 50°C to prevent thermal runaway of the intermediate

hydroxylamine.

Cross-Coupling Reactions (Suzuki/Sonogashira)

Context: Utilizing the C-Br bond.
o Risk: Heavy metal waste and base compatibility.
e Protocol:

o The carboxylic acid proton is acidic. Use at least 2 equivalents of base (e.g., K2COs) to
neutralize the acid and activate the coupling partner.

o Waste: Segregate aqueous layers containing Palladium/Copper into "Heavy Metal
Aqueous Waste," not general organic waste.
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Emergency Response & Storage
Storage Stability

» Condition: Keep refrigerated (2-8°C).
e Incompatibility: Strong oxidizers (peroxides, permanganates) and strong bases (hydroxides).

o Shelf Life: Re-test purity annually via HPLC. Look for the appearance of cis-isomer (photo-
isomerization) or decarboxylated products (loss of COz2).

Spill Cleanup (Solid)

o Evacuate: Clear the immediate area of non-essential personnel.
o PPE: Wear N95/P100 respirator if outside a fume hood.
o Containment: Do NOT dry sweep. Dry sweeping generates dust aerosols.

o Method: Cover the spill with a wet paper towel (soaked in water or dilute ethanol) to dampen
the powder. Scoop the wet material into a hazardous waste container.

e Decontamination: Wipe surface with 0.1M NaOH (to convert residual acid to soluble salt)
followed by water.

Fire Fighting
e Media: Carbon dioxide (COz), dry chemical powder, or alcohol-resistant foam.
» Contraindication: Do not use a solid water stream, as it may scatter the light powder.

e Combustion Products: Emits toxic fumes of Nitrogen Oxides (NOx) and Hydrogen Bromide
(HBr). Firefighters must wear SCBA.

References

e Carl Roth. (n.d.). 4-Bromo-2-nitrocinnamic acid - Technical Data Sheet. Retrieved
February 2, 2026, from [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1292201?utm_src=pdf-body
https://www.carlroth.com/com/en/research-chemicals/4-bromo-2-nitrocinnamic-acid/p/2h06.1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« National Center for Biotechnology Information. (2026). PubChem Compound Summary for
CID 24855781, 4-Bromocinnamic acid (Structural Analog Reference). Retrieved February 2,
2026, from [Link]

¢ Hu, J., et al. (2013). Synthesis and Structure-Activity Relationship of Cinnamic Acid
Derivatives. ResearchGate. Retrieved February 2, 2026, from [Link]

o CP Lab Safety. (n.d.). 4-Bromo-2-nitrocinnamic acid Product Page. Retrieved February 2,
2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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